Cas no 139154-48-6 (1H-Indole-1-butanoic acid,3-[3-[[bis[4-(2-methylpropyl)phenyl]methyl]amino]benzoyl]-5-chloro-)

• Product Name: 1H-Indole-1-butanoic acid,3-[3-[[bis[4-(2-methylpropyl)phenyl]methyl]amino]benzoyl]-5-chloro-
• CAS No: 139154-48-6
• MF: C₄₀H₄₃ClN₂O₃
• MW: 635.234030008316
• CID: 1262687
• Update Time: 2024-08-04

1H-Indole-1-butanoic acid,3-[3-[[bis[4-(2-methylpropyl)phenyl]methyl]amino]benzoyl]-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-butanoic acid,3-[3-[[bis[4-(2-methylpropyl)phenyl]methyl]amino]benzoyl]-5-chloro-
• 1H-Indole-1-butanoic acid, 3-[3-[[bis[4-(2-methylpropyl)phenyl]methyl]amino]benzoyl]-5-chloro-

• Inchi： 1S/C40H43ClN2O3/c1-26(2)21-28-10-14-30(15-11-28)39(31-16-12-29(13-17-31)22-27(3)4)42-34-8-5-7-32(23-34)40(46)36-25-43(20-6-9-38(44)45)37-19-18-33(41)24-35(36)37/h5,7-8,10-19,23-27,39,42H,6,9,20-22H2,1-4H3,(H,44,45)
• InChI Key： HPQYRGUFQWDXGX-UHFFFAOYSA-N
• SMILES： N1(CCCC(O)=O)C2=C(C=C(Cl)C=C2)C(C(=O)C2=CC=CC(NC(C3=CC=C(CC(C)C)C=C3)C3=CC=C(CC(C)C)C=C3)=C2)=C1

Computed Properties

• Exact Mass: 634.29649

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 796.4±60.0 °C(Predicted)
• PSA: 71.33
• pka: 4.70±0.10(Predicted)